Cas no 138450-70-1 (Acetic acid, chlorooxo-, (acetyloxy)methyl ester)
138450-70-1 structure
Product Name:Acetic acid, chlorooxo-, (acetyloxy)methyl ester
CAS No:138450-70-1
MF:C5H5ClO5
MW:180.543201208115
CID:2773016
PubChem ID:10910166
Update Time:2025-04-21
Acetic acid, chlorooxo-, (acetyloxy)methyl ester Chemical and Physical Properties
Names and Identifiers
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- 138450-70-1
- Acetic acid, chlorooxo-, (acetyloxy)methyl ester
- SCHEMBL9311639
- DTXSID30448017
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- Inchi： 1S/C5H5ClO5/c1-3(7)10-2-11-5(9)4(6)8/h2H2,1H3
- InChI Key： NBTAZNSKVOCKNS-UHFFFAOYSA-N
- SMILES： ClC(C(=O)OCOC(C)=O)=O
Computed Properties
- Exact Mass: 179.9825509Da
- Monoisotopic Mass: 179.9825509Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.7Ų
Acetic acid, chlorooxo-, (acetyloxy)methyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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